Cas no 4031-15-6 (3-Pyrrolin-2-one (~90%))

• Product Name: 3-Pyrrolin-2-one (~90%)
• CAS No: 4031-15-6
• Molecular Formula: C₄H₅NO
• Molecular Weight: 83.0886
• MDL: MFCD06658513
• CID: 331916
• PubChem ID: 637997

3-Pyrrolin-2-one (~90%) Properties

Names and Identifiers

• 1H-Pyrrol-2(5H)-one
• 3-Pyrrolin-2-one
• 3-Pyrroline-2-one
• 1,5-DIHYDRO-PYRROL-2-ONE
• 2H-Pyrrol-2-one,1,5-dihydro-
• 1H-Pyrrole-2(5H)-one
• 2,5-Dihydropyrrol-2-one
• 1,5-dihydro-2H-pyrrol-2-one
• 2H-Pyrrol-5-ol
• 2H-pyrrol-2-one, 1,5-dihydro-
• 1-1,5-Dihydro-pyrrol-2-one
• PubChem23871
• 2,5-dihydro-1H-pyrrol-2-one
• FCH853145
• AK122041
• SY032773
• V5771
• BB 0260210
• A22408
• InChI=1/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H
• AKOS006293626
• InChI=1/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H2,(H,5,6
• MFCD06658513
• AC1277
• FT-0741746
• 3-Pyrrolin-2-one (~90%)
• CS-0135756
• 1,2-dihydropyrrol-5-one
• 4031-15-6
• EN300-631718
• DB-069988
• 1,5-dihydropyrrol-2-one
• 1,5-DIHYDRO-PYRROL-2-ONE;1- 1,5-Dihydro-pyrrol-2-one
• 1-1,5-Dihydropyrrol-2-one

• MDL： MFCD06658513
• InChIKey： CDCHBOQVXIGZHA-UHFFFAOYSA-N
• Inchi： 1S/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H2,(H,5,6)
• SMILES： O=C1C([H])=C([H])C([H])([H])N1[H]

Computed Properties

• Exact Mass: 83.03710
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 83.037113783g/mol
• Heavy Atom Count: 6
• Complexity: 95.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 0.00120
• PSA: 29.10000
• Melting Point: 140 ºC
• Solubility: Soluble (129 g/l) (25 º C),
• Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),

3-Pyrrolin-2-one (~90%) Security Information

• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

3-Pyrrolin-2-one (~90%) Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%